Cas no 57434-96-5 (Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride)
57434-96-5 structure
Product Name:Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride
CAS No:57434-96-5
MF:C11H10ClNO2
MW:223.655601978302
CID:345366
PubChem ID:20026880
Update Time:2025-04-19
Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride
- 1-(8-hydroxyquinolin-5-yl)ethanone,hydrochloride
- 5-Acetyl-8-hydroxyquinoline hydrochloride
- CHEMBL3251405
- 1-(8-Hydroxyquinolin-5-yl)ethan-1-one--hydrogen chloride (1/1)
- DTXSID40601792
- 57434-96-5
- CMMQQJLOZBNXKC-UHFFFAOYSA-N
- SCHEMBL3310696
-
- Inchi: 1S/C11H9NO2.ClH/c1-7(13)8-4-5-10(14)11-9(8)3-2-6-12-11;/h2-6,14H,1H3;1H
- InChI Key: CMMQQJLOZBNXKC-UHFFFAOYSA-N
- SMILES: Cl.OC1=CC=C(C(C)=O)C2=CC=CN=C21
Computed Properties
- Exact Mass: 223.0401
- Monoisotopic Mass: 223.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
Ethanone, 1-(8-hydroxy-5-quinolinyl)-, hydrochloride Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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